Cas no 651728-00-6 (1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-)
651728-00-6 structure
Product Name:1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-
CAS No:651728-00-6
MF:C16H10FN3O
MW:279.268506526947
CID:404084
PubChem ID:22333346
Update Time:2025-04-19
1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-
- 5-fluoro-3-(1-phenylpyrazol-4-yl)-1,2-benzoxazole
- 651728-00-6
- DTXSID90624895
- 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)benzo[d]isoxazole
- 5-Fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-1,2-benzoxazole
- MFCD03789414
- AKOS001779785
- CCG-124273
-
- Inchi: 1S/C16H10FN3O/c17-12-6-7-15-14(8-12)16(19-21-15)11-9-18-20(10-11)13-4-2-1-3-5-13/h1-10H
- InChI Key: UCWGRRBYLCMQJK-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C1C=NN(C3C=CC=CC=3)C=1)=NO2
Computed Properties
- Exact Mass: 279.0809
- Monoisotopic Mass: 279.08079011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.85
1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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